(3-ethoxypropyl)[(1-propyl-1H-pyrazol-5-yl)methyl]amine

• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 3-ethoxy-N-[(2-propylpyrazol-3-yl)methyl]propan-1-amine
• InChI: InChI=1S/C12H23N3O/c1-3-9-15-12(6-8-14-15)11-13-7-5-10-16-4-2/h6,8,13H,3-5,7,9-11H2,1-2H3
• InChI Key: DIQUMCNPNCEZBW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)CNCCCOCC

Description

(3-ethoxypropyl)[(1-propyl-1H-pyrazol-5-yl)methyl]amine is a compound that belongs to the class of pyrazoles, which are known for their versatile applications in organic synthesis and medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-ethoxypropyl)[(1-propyl-1H-pyrazol-5-yl)methyl]amine typically involves the reaction of 1-propyl-1H-pyrazole-5-carbaldehyde with 3-ethoxypropylamine under suitable conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the formation of the desired product .

Industrial Production Methods

For industrial-scale production, the synthesis can be optimized by using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of microwave-assisted synthesis can also enhance the reaction rate and efficiency .

Chemical Reactions Analysis

Types of Reactions

(3-ethoxypropyl)[(1-propyl-1H-pyrazol-5-yl)methyl]amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxypropyl or propyl groups can be replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Halides, amines, thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

(3-ethoxypropyl)[(1-propyl-1H-pyrazol-5-yl)methyl]amine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its unique structure.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of (3-ethoxypropyl)[(1-propyl-1H-pyrazol-5-yl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrazole derivatives such as:

• 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine
• 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide .

Uniqueness

What sets (3-ethoxypropyl)[(1-propyl-1H-pyrazol-5-yl)methyl]amine apart is its unique substitution pattern, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .